L-Fucitol
Overview
Description
L-Fucitol, also known as 1-deoxy-L-galactitol, and (2R,3S,4R,5S)-hexane-1,2,3,4,5-pentol, is a sugar alcohol derived from fucoidan which is found in the North Atlantic seaweed Fucus vesiculosus or by the reduction of fucose .
Synthesis Analysis
L-Fucitol can be synthesized from L-fucose by reduction with sodium borohydride followed by purification by paper chromatography . The enzymatic approach using L-fucose isomerase, which interconverts L-fucose and L-fuculose, can be an efficient way of producing L-fucose for industrial applications .Molecular Structure Analysis
The molecular formula of L-Fucitol is C6H14O5. It has an average mass of 166.172 Da and a mono-isotopic mass of 166.084122 Da .Physical And Chemical Properties Analysis
L-Fucitol has a density of 1.4±0.1 g/cm3, a boiling point of 468.0±40.0 °C at 760 mmHg, and a vapor pressure of 0.0±2.6 mmHg at 25°C. It has an enthalpy of vaporization of 84.2±6.0 kJ/mol and a flash point of 244.3±21.9 °C .Scientific Research Applications
Enzymatic Synthesis of L-Fucose from L-Fuculose
L-Fucose is a rare sugar with potential uses in the pharmaceutical, cosmetic, and food industries . The enzymatic approach using L-fucose isomerase, which interconverts L-fucose and L-fuculose, can be an efficient way of producing L-fucose for industrial applications . The biochemical and structural analyses of L-fucose isomerase identified from a novel species of Raoultella (RdFucI) showed that RdFucI exhibited higher enzymatic activity for L-fuculose than for L-fucose . The enzyme-catalyzed reaction favors the formation of L-fucose from L-fuculose .
Chemoenzymatic Synthesis of 3-Deoxy-3-Fluoro-L-Fucose
The first synthesis of 3-deoxy-3-fluoro-L-fucose is presented, which employs a D- to L-sugar translation strategy, and involves an enzymatic oxidation of 3-deoxy-3-fluoro-L-fucitol . Enzymatic activation (FKP) and glycosylation using an α-1,2 and an α-1,3 fucosyltransferase to obtain two fluorinated trisaccharides demonstrates its potential as a novel versatile chemical probe in glycobiology .
Synthesis of L-Fucopyranose and Its Homologs
L-Fucopyranose and a couple of L-fucosidase inhibitors, 5-deoxy-5-thio-L-fucopyranose and 1,5-dideoxy-1,5-imino-L-fucitol, were prepared from a common pentose intermediate with α-D-arabino configuration .
Mechanism of Action
Target of Action
L-Fucitol, also known as fucitol or 1-Deoxy-D-galactitol, primarily targets the enzyme L-fucose isomerase . This enzyme is found in various organisms, including Shigella flexneri . The role of L-fucose isomerase is to convert the aldose L-fucose into the corresponding ketose L-fuculose .
Mode of Action
L-Fucitol interacts with its target, L-fucose isomerase, by mimicking a bound L-fucose molecule in its open chain form . This interaction results in the conversion of the aldose L-fucose into the corresponding ketose L-fuculose .
Biochemical Pathways
The primary biochemical pathway affected by L-Fucitol is the isomerization of L-fucose to L-fuculose, catalyzed by L-fucose isomerase This reaction is part of the larger carbohydrate metabolism pathway
Result of Action
The primary molecular effect of L-Fucitol’s action is the conversion of L-fucose to L-fuculose . This conversion could potentially influence various cellular processes given the role of carbohydrates in cellular function.
Action Environment
Like many biochemical reactions, the activity of l-fucose isomerase and the efficacy of l-fucitol could potentially be influenced by factors such as temperature, ph, and the presence of other molecules .
Safety and Hazards
properties
IUPAC Name |
(2R,3S,4R,5S)-hexane-1,2,3,4,5-pentol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O5/c1-3(8)5(10)6(11)4(9)2-7/h3-11H,2H2,1H3/t3-,4+,5+,6-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKCKOFZKJLZSFA-KCDKBNATSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C(C(CO)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]([C@H]([C@H]([C@@H](CO)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201318579 |
Source
|
| Record name | L-Fucitol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201318579 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
L-Fucitol | |
CAS RN |
13074-06-1 |
Source
|
| Record name | L-Fucitol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13074-06-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Fucitol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013074061 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Fucitol | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB03815 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | L-Fucitol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201318579 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | L-FUCITOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/961570X3WO | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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